Cas no 1807119-95-4 (6-Bromo-3-difluoromethyl-2-(trifluoromethoxy)aniline)

• Product Name: 6-Bromo-3-difluoromethyl-2-(trifluoromethoxy)aniline
• CAS No: 1807119-95-4
• MF: C₈H₅BrF₅NO
• MW: 306.027418851852
• CID: 4970488
• Update Time: 2025-07-22

6-Bromo-3-difluoromethyl-2-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-difluoromethyl-2-(trifluoromethoxy)aniline

• Inchi： 1S/C8H5BrF5NO/c9-4-2-1-3(7(10)11)6(5(4)15)16-8(12,13)14/h1-2,7H,15H2
• InChI Key： MBQWVJXFMZSLOH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)F)=C(C=1N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.7
• Topological Polar Surface Area: 35.2

Additional information on 6-Bromo-3-difluoromethyl-2-(trifluoromethoxy)aniline

Introduction to 6-Bromo-3-difluoromethyl-2-(trifluoromethoxy)aniline (CAS No. 1807119-95-4)

6-Bromo-3-difluoromethyl-2-(trifluoromethoxy)aniline, identified by its Chemical Abstracts Service (CAS) number 1807119-95-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of anilines, which are aromatic amine derivatives characterized by a benzene ring substituted with an amino group. The structural features of 6-Bromo-3-difluoromethyl-2-(trifluoromethoxy)aniline, including the presence of bromine, difluoromethyl, and trifluoromethoxy substituents, make it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 6-Bromo-3-difluoromethyl-2-(trifluoromethoxy)aniline consists of a benzene ring with the following substituents: a bromine atom at the 6-position, a difluoromethyl group at the 3-position, and a trifluoromethoxy group at the 2-position. This arrangement imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The bromine substituent, in particular, is often utilized as a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

In recent years, there has been growing interest in developing novel compounds with potential therapeutic applications. 6-Bromo-3-difluoromethyl-2-(trifluoromethoxy)aniline has been explored as a key intermediate in the synthesis of various pharmacologically active agents. Its structural motifs are reminiscent of several known bioactive molecules, suggesting that it may serve as a precursor for drugs targeting different disease pathways. For instance, the presence of electron-withdrawing groups like difluoromethyl and trifluoromethoxy can enhance the lipophilicity and metabolic stability of drug candidates, which are critical factors in drug design.

One of the most compelling aspects of 6-Bromo-3-difluoromethyl-2-(trifluoromethoxy)aniline is its utility in medicinal chemistry. Researchers have leveraged its unique scaffold to develop inhibitors of enzymes involved in cancer metabolism and inflammation. The trifluoromethoxy group, in particular, has been shown to improve binding affinity to biological targets due to its ability to engage in hydrophobic interactions and π-stacking interactions. Additionally, the bromine atom provides a convenient site for further derivatization, allowing chemists to fine-tune the properties of their compounds.

The agrochemical sector has also recognized the potential of 6-Bromo-3-difluoromethyl-2-(trifluoromethoxy)aniline as a building block for developing novel pesticides and herbicides. The structural features of this compound make it well-suited for designing molecules that can interact with biological targets in plants and pests. For example, derivatives of this compound have been investigated for their herbicidal activity against certain weed species by disrupting essential metabolic pathways. The combination of fluorinated groups enhances the bioavailability and persistence of these agrochemicals, making them more effective in field conditions.

The synthesis of 6-Bromo-3-difluoromethyl-2-(trifluoromethoxy)aniline involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. One common approach involves starting from commercially available aniline derivatives and sequentially introducing the bromine, difluoromethyl, and trifluoromethoxy groups through carefully controlled reactions. For instance, electrophilic aromatic substitution can be employed to introduce the bromine atom at the 6-position, followed by nucleophilic substitution reactions to install the difluoromethyl and trifluoromethoxy groups at specific positions on the benzene ring. These synthetic strategies often require optimization to achieve high yields and purity.

The role of computational chemistry in designing and optimizing derivatives of 6-Bromo-3-difluoromethyl-2-(trifluoromethoxy)aniline cannot be overstated. Molecular modeling techniques allow researchers to predict the biological activity and pharmacokinetic properties of potential drug candidates before they are synthesized in the lab. By simulating how these compounds interact with biological targets at the atomic level, scientists can identify promising leads and refine their structures for better efficacy and safety profiles.

In conclusion, 6-Bromo-3-difluoromethyl-2-(trifluoromethoxy)aniline (CAS No. 1807119-95-4) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases and agricultural challenges. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in drug discovery efforts worldwide.